Selenization of NiMn-layered double hydroxide with enhanced electrocatalytic activity for oxygen evolution†
Dalton Transactions Pub Date: 2018-05-03 DOI: 10.1039/C8DT01372A
Abstract
Exploiting highly active oxygen evolution reaction electrocatalysts is of great importance in the cost-effective generation of clean fuels. Herein, the preparation of NiMn-layered double hydroxide with selenization is adopted to reduce the charge transfer resistance of the electrocatalytic oxygen evolution reaction and enhance electrocatalytic performance. As a result, this selenization product of NiMn-layered double hydroxide can reach a current density of 10 mA cm−2 at a low overpotential of 280 mV on glassy carbon electrode in 1.0 M KOH aqueous solution and have excellent stability, which makes them comparable to the most efficient IrO2 catalyst and better than most nickel based catalysts.
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Journal Name：Dalton Transactions
Research Products
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1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
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CAS no.: 18944-28-0
